2-[1-(4-bromobenzenesulfonyl)pyrrolidin-3-yl]-2H-1,2,3-triazole

• IUPAC Name: 2-[1-(4-bromophenyl)sulfonylpyrrolidin-3-yl]triazole
• InChI: InChI=1S/C12H13BrN4O2S/c13-10-1-3-12(4-2-10)20(18,19)16-8-5-11(9-16)17-14-6-7-15-17/h1-4,6-7,11H,5,8-9H2
• InChI Key: MYVZAHARBCUADZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1N2N=CC=N2)S(=O)(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C12H13BrN4O2S
• Molecular Weight: 357.23 g/mol

Description

The compound “2-[1-(4-bromobenzenesulfonyl)pyrrolidin-3-yl]-2H-1,2,3-triazole” contains several functional groups. The pyrrolidine ring is a five-membered nitrogen heterocycle widely used by medicinal chemists to obtain compounds for the treatment of human diseases. The bromobenzenesulfonyl group is a sulfonyl compound, which is often used as a protecting group in organic synthesis. The 1,2,3-triazole ring is a five-membered aromatic ring, containing two nitrogen atoms, and is a common motif in many pharmaceuticals and agrochemicals.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrrolidine ring, the bromobenzenesulfonyl group, and the 1,2,3-triazole ring. The stereochemistry of the molecule could be influenced by the spatial orientation of these groups.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. For example, the bromine atom in the bromobenzenesulfonyl group could potentially undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bromine atom could increase the compound’s molecular weight and potentially its lipophilicity.

Future Directions

The potential applications of this compound would depend on its biological activity. If it exhibits promising activity, it could be further optimized and developed into a drug candidate.